4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl 2-chloro-6-fluorobenzoate

• IUPAC Name: [4-(4-chlorophenyl)sulfanyl-5-methyl-2-phenylpyrazol-3-yl] 2-chloro-6-fluorobenzoate
• InChI: InChI=1S/C23H15Cl2FN2O2S/c1-14-21(31-17-12-10-15(24)11-13-17)22(28(27-14)16-6-3-2-4-7-16)30-23(29)20-18(25)8-5-9-19(20)26/h2-13H,1H3
• InChI Key: MHUKXUOGKRYRET-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1SC2=CC=C(C=C2)Cl)OC(=O)C3=C(C=CC=C3Cl)F)C4=CC=CC=C4
• Molecular Formula: C23H15Cl2FN2O2S
• Molecular Weight: 473.3 g/mol

Description

4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl 2-chloro-6-fluorobenzoate is a useful research compound. Its molecular formula is C23H15Cl2FN2O2S and its molecular weight is 473.34. The purity is usually 95%.
BenchChem offers high-quality 4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl 2-chloro-6-fluorobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((4-chlorophenyl)thio)-3-methyl-1-phenyl-1H-pyrazol-5-yl 2-chloro-6-fluorobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Characterization and Synthesis

• The synthesis and structural characterization of isostructural compounds with fluorophenyl groups have been detailed, emphasizing the high yields and suitability of samples for single-crystal diffraction studies. These compounds demonstrate potential for further structural analysis and applications in material science (Kariuki et al., 2021).

Anticancer Activities

• Novel compounds exhibiting anti-lung cancer activity through the synthesis of fluorobenzo[b]pyran derivatives have been reported. These compounds were tested against human cancer cell lines, showing significant anticancer activity at low concentrations compared to a reference drug (Hammam et al., 2005).

Photophysical Studies

• The optical absorption and fluorescence spectra of methyl derivatives of annulated azafluoranthene and azulene dyes, including a compound structurally similar to the query, have been recorded, indicating potential applications in luminescent or electroluminescent materials (Danel et al., 2010).

Antimicrobial Activities

• Synthesis and antimicrobial activities of compounds, including novel fluorine-containing derivatives, have been explored. These compounds showed significant antibacterial and antifungal activities, indicating their potential in developing new antimicrobial agents (Gadakh et al., 2010).

Material Science Applications

• The modification of poly(3,4-ethylenedioxythiophene):poly(styrene sulfonate) (PEDOT:PSS) with halobenzoic acids, including 4-chlorobenzoic acid, has been shown to significantly improve its conductivity. This discovery has implications for the development of high-efficiency, ITO-free organic solar cells (Tan et al., 2016).